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Compound of Interest

Compound Name: alpha-D-glucose-d12

Cat. No.: B12412515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of α-D-glucose-d12, a

perdeuterated isotopologue of glucose. Deuterated glucose is an invaluable tool in metabolic

research, drug development, and clinical diagnostics, primarily utilized as a tracer to elucidate

metabolic pathways and as an internal standard for mass spectrometry-based quantification.

This document details the challenges associated with the total deuteration of glucose, outlines

known methods for partial deuteration, and presents a plausible synthetic strategy for achieving

full isotopic labeling.

Properties of Commercially Available Deuterated
Glucose
While a detailed public-domain synthesis protocol for α-D-glucose-d12 is not readily available,

several suppliers offer this compound. The table below summarizes the typical properties of

commercially available D-glucose-d12 and a commonly used partially deuterated variant, D-

glucose-d7.
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Property D-Glucose-d12 D-Glucose-d7

Chemical Formula C₆D₁₂O₆ C₆H₅D₇O₆

Molecular Weight ~192.23 g/mol ~187.20 g/mol

Isotopic Purity Typically ≥97 atom % D Typically ≥98 atom % D

Physical Form White to off-white powder White to off-white powder

Applications
Internal standard for MS,

metabolic tracer studies

Metabolic tracer for de novo

lipogenesis

Synthetic Strategies for Deuterated Glucose
The synthesis of fully deuterated glucose (d12) presents a significant chemical challenge due

to the need to replace all seven non-labile carbon-bound hydrogens (C-H) and all five labile

hydroxyl hydrogens (O-H) with deuterium. The C-H bonds are particularly robust and not

amenable to simple exchange reactions.

Hydrogen-Deuterium (H/D) Exchange of Labile Protons
The five hydroxyl protons of glucose are readily exchangeable with deuterium. This is typically

achieved by dissolving the glucose in a deuterated solvent such as deuterium oxide (D₂O) or

deuterated methanol (MeOD), often with acid or base catalysis to facilitate the exchange.

Experimental Protocol: O-H/O-D Exchange

Dissolution: Dissolve α-D-glucose in an excess of deuterium oxide (D₂O, 99.9 atom % D).

Equilibration: Stir the solution at room temperature for several hours to allow for complete

exchange of the hydroxyl protons.

Lyophilization: Freeze-dry the solution to remove the D₂O, yielding D-glucose-d5 (hydroxyls

deuterated).

Repetition (Optional): For maximum deuteration of the hydroxyl groups, the process can be

repeated by re-dissolving the product in fresh D₂O followed by lyophilization.
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This process is routine and provides glucose deuterated at the hydroxyl positions. However, it

does not address the deuteration of the carbon-bound hydrogens.

Synthesis of Specifically Deuterated Glucose
The synthesis of glucose with deuterium at specific carbon positions is well-documented and

typically involves multi-step chemical synthesis starting from protected glucose derivatives.

These methods provide insight into the chemical manipulations required to introduce deuterium

at non-labile positions.

Example: Synthesis of 2-Deutero-D-glucose

One reported method for the synthesis of 2-deutero-D-glucose involves the following key steps:

Protection: Protection of the hydroxyl groups of a suitable glucose precursor, leaving the C2

hydroxyl free.

Oxidation: Oxidation of the free hydroxyl group at C2 to a ketone.

Reduction with Deuteride: Reduction of the ketone back to a hydroxyl group using a

deuterium-donating reducing agent, such as sodium borodeuteride (NaBD₄).

Deprotection: Removal of the protecting groups to yield 2-deutero-D-glucose.

A similar strategy can be employed to introduce deuterium at other specific positions by

choosing the appropriate starting material and reaction sequence.
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[https://www.benchchem.com/product/b12412515#synthesis-of-alpha-d-glucose-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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